Cas no 769079-28-9 (methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate)

• Product Name: methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate
• CAS No: 769079-28-9
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6295093
• PubChem ID: 90021491
• Update Time: 2025-06-25

methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6767162
• methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate
• 769079-28-9
• SCHEMBL22648533

• Inchi： 1S/C9H18N2O3/c1-4-6(2)8(9(13)14-3)11-7(12)5-10/h6,8H,4-5,10H2,1-3H3,(H,11,12)/t6-,8-/m0/s1
• InChI Key： BEDYCFPUUFSNCO-XPUUQOCRSA-N
• SMILES： O(C)C([C@H]([C@@H](C)CC)NC(CN)=O)=O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate

Research Brief on Methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate (CAS: 769079-28-9)

Methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate (CAS: 769079-28-9) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a critical intermediate in the synthesis of bioactive peptides and small molecule therapeutics. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

The compound's structural features, including the (2S,3S) configuration and the presence of an aminoacetamido moiety, contribute to its ability to mimic natural peptide substrates. This property makes it a valuable tool for designing enzyme inhibitors and probing biological pathways. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as investigating its pharmacokinetic and pharmacodynamic properties in preclinical models.

One of the most notable advancements in the study of methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate is its role in the development of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for inhibiting viral proteases, with promising results against SARS-CoV-2 and other RNA viruses. The study highlighted the compound's ability to form stable interactions with the active site of viral proteases, thereby blocking viral replication.

In addition to its antiviral potential, recent investigations have explored its utility in cancer therapy. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated proteasome activity. The researchers attributed this effect to the compound's ability to interfere with proteasome function, leading to the accumulation of misfolded proteins and subsequent apoptosis.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary studies suggest that methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate may modulate amyloid aggregation, a key pathological feature of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its drug-like properties, including the introduction of prodrug strategies and formulation improvements.

In conclusion, methyl (2S,3S)-2-(2-aminoacetamido)-3-methylpentanoate (CAS: 769079-28-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span antiviral, anticancer, and neurodegenerative therapies, with ongoing research aimed at overcoming current limitations. As synthetic methodologies and biological understanding advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.